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Compound of Interest

Compound Name: GGACK (hydrochloride)

Cat. No.: B10823146

Get Quote

Executive Summary
GGACK (Glu-Gly-Arg-chloromethyl ketone) is a potent, irreversible, active-site-directed inhibitor

targeting serine proteases. While historically utilized as a specific inhibitor for Urokinase-type

Plasminogen Activator (uPA), its inhibition profile exhibits significant cross-reactivity with Factor

Xa.

Critical Finding: Experimental data indicates that GGACK inhibits Factor Xa with an IC50 in the

nanomolar range (~100 nM), which is comparable to, and in some assay conditions potentially

more potent than, its inhibition of uPA (~1 µM). This lack of selectivity necessitates rigorous

experimental controls when using GGACK in complex biological systems containing the

coagulation cascade.

Mechanistic Profile
GGACK functions as an affinity label. The tripeptide sequence (Glu-Gly-Arg) directs the

molecule to the S1 specificity pocket of the protease, mimicking the natural substrate. The

chloromethyl ketone (cmk) warhead then acts as an electrophile, alkylating the active site

Histidine residue.
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Mechanism of Action
The following diagram illustrates the irreversible alkylation mechanism.
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Figure 1: Mechanism of irreversible inhibition by GGACK. The inhibitor binds reversibly (

) before the chloromethyl ketone warhead covalently modifies the active site Histidine (

).

Quantitative Comparison: uPA vs. Factor Xa
Because GGACK is an irreversible inhibitor, the IC50 value is time-dependent. A longer

incubation time will result in a lower IC50 (higher apparent potency) until all enzyme is

inactivated. Therefore, the Second-Order Rate Constant (

) is the gold standard for comparison.[1]

However, for rapid bench-level decision making, reported IC50 values (standardized to 15-30

min pre-incubation) are provided below.
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Parameter uPA (Urokinase) Factor Xa Selectivity Note

IC50 (approx.) ~ 1.0 µM ~ 100 nM (0.1 µM)

Factor Xa is inhibited

at lower

concentrations than

uPA in standard

assays.

Inhibition Type Irreversible (Covalent) Irreversible (Covalent)
Both follow

kinetics.

Target Specificity
S1 Pocket (Arg

preference)

S1 Pocket (Arg

preference)

The Glu-Gly-Arg

sequence is highly

compatible with Factor

Xa's specificity.

tPA Cross-Reactivity Low / Negligible Low / Negligible

GGACK is often used

to distinguish uPA

from tPA.

Interpretation: The data suggests that GGACK is not selective for uPA over Factor Xa. In fact, it

is a highly potent inhibitor of Factor Xa.

Implication: If you are studying uPA activity in plasma or a system containing Factor Xa,

GGACK will shut down the coagulation pathway (via Factor Xa) before or simultaneously

with uPA inhibition.

Usage: GGACK is best used to distinguish uPA from tPA (Tissue Plasminogen Activator), as

tPA is poorly inhibited by GGACK.

Experimental Protocol: Validating Selectivity
To verify the inhibition profile in your specific assay buffer, you must determine the pseudo-first-

order rate constant (

). Do not rely on endpoint IC50s from literature alone.

Protocol: Determination of
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Objective: Calculate the second-order rate constant to quantify true potency against uPA and

Factor Xa.

Reagents:

Enzyme: Recombinant human uPA (final conc. 1 nM) and Factor Xa (final conc. 1 nM).

Substrate: Fluorogenic substrate specific for each protease (e.g., Z-G-G-R-AMC for uPA).

Inhibitor: GGACK (prepare serial dilutions: 0, 10, 50, 100, 500, 1000 nM).

Buffer: 50 mM Tris-HCl, pH 7.4, 100 mM NaCl, 0.1% BSA.

Workflow:

Preparation: Aliquot enzyme into a 96-well black plate.

Initiation: Add GGACK at varying concentrations to the enzyme wells simultaneously.

Reaction: Immediately add the fluorogenic substrate. Note: For irreversible inhibitors, the

"continuous method" (adding I and S together) allows you to monitor the exponential decay

of the reaction rate.

Measurement: Monitor fluorescence (Ex/Em 360/460 nm) continuously for 60 minutes.

Data Analysis: The progress curves will show product formation slowing down over time as the

enzyme dies.

Fit each curve to the equation:

to get

for each [I].[2]

Plot

vs. [I].[1][2][3][4]

The slope of the line (at low [I]) is the
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.[2]
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Figure 2: Kinetic workflow for determining the true potency (

) of an irreversible inhibitor.

References
Lijnen, H. R., et al. (1987). "Differential reactivity of Glu-Gly-Arg-CH2Cl, a synthetic

urokinase inhibitor, with single-chain and two-chain forms of urokinase-type plasminogen

activator." European Journal of Biochemistry.

Sigma-Aldrich. (n.d.). "1,5-Dansyl-Glu-Gly-Arg Chloromethyl Ketone, Dihydrochloride -

Product Information." Merck KGaA.

Validation & Comparative

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 5 / 7 Tech Support

https://www.researchgate.net/figure/Determination-of-k-inact-and-K-I-from-complete-activity-progress-curves-A-Enzymatic_fig2_326325325
https://www.benchchem.com/product/b10823146/docs?utm_src=pdf-body-img#technical-comparison-guide-ggack-inhibition-profile-for-upa-vs-factor-xa
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b10823146?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Kettner, C., & Shaw, E. (1981). "Inactivation of trypsin-like enzymes with peptides of arginine

chloromethyl ketone." Methods in Enzymology.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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